Hydroxylysylpyridinoline-d6

• Molecular Formula: C18H28N4O8
• Molecular Weight: 434.5 g/mol
• InChI: InChI=1S/C18H28N4O8/c19-12(16(25)26)3-1-9-6-22(7-10(23)2-4-13(20)17(27)28)8-15(24)11(9)5-14(21)18(29)30/h6,8,10,12-14,23H,1-5,7,19-21H2,(H3-,24,25,26,27,28,29,30)/t10?,12-,13+,14+/m1/s1/i1D2,6D,7D2,8D
• InChIKey: LCYXYLLJXMAEMT-SQKNRYEFSA-N

Quantitative LC-MS/MS analysis of pyridinoline (HP) cross-links requires an isotopically matched internal standard to correct for severe matrix effects and variable recovery. Non-deuterated HP inflates signal; structural analogs exhibit differential chromatography. - **Core Function**: Deuterated internal standard (SIL-IS) for HP - **Key Application**: Normalizes ion suppression/enhancement in ESI-MS/MS from urine, plasma, or tissue matrices - **Outcome**: Enables high-precision measurement of bone & connective tissue collagen degradation (CV improvement vs. external calibration)

Hydroxylysylpyridinoline-d6 Internal Standard for LC-MS/MS

Hydroxylysylpyridinoline-d6 is a deuterium-labeled analog of hydroxylysylpyridinoline (HP), a mature, non-reducible collagen cross-link formed by post-translational modification of lysyl residues [1]. HP is released into circulation during collagen degradation and serves as a biomarker of bone resorption and soft tissue turnover [2]. The d6-deuterated form is synthesized as a stable isotope-labeled internal standard (SIL-IS) for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, enabling precise, matrix-corrected quantitation of endogenous HP in biological fluids [1].

Product Role

Deuterated internal standard (HP-d6)

Analytical Target

Hydroxylysylpyridinoline (HP)

Research Matrices

Urine and plasma research samples

Method Compatibility

LC-MS/MS bioanalysis

• [1] Boutin M, Ahmad I, Jauhiainen M, Lachapelle N, Rondeau C, Roy J, Thibault P. NanoLC-MS/MS analyses of urinary desmosine, hydroxylysylpyridinoline and lysylpyridinoline as biomarkers for chronic graft-versus-host disease. Anal Chem. 2009 Nov 15;81(22):9454-61. doi: 10.1021/ac9018796. PMID: 19848412. View Source
• [2] Beardsworth LJ, Eyre DR, Dickson IR. Changes with age in the urinary excretion of lysyl- and hydroxylysylpyridinoline, two new markers of bone collagen turnover. J Bone Miner Res. 1990 Jul;5(7):671-6. doi: 10.1002/jbmr.5650050702. PMID: 2118710. View Source

Why HP-d6 Cannot Be Substituted

Substituting Hydroxylysylpyridinoline-d6 with a non-deuterated standard, a structurally dissimilar internal standard, or relying on antibody-based detection fundamentally alters the analytical validity of HP quantitation. Deuterated internal standards co-elute with the target analyte and exhibit near-identical ionization efficiency, thereby correcting for matrix effects and ion suppression that plague LC-MS/MS analysis of complex urine and serum samples [1]. In contrast, the use of D4-HP or non-isotopic analogs may introduce differential extraction or chromatographic behavior, leading to systematic bias [2]. Furthermore, HP cannot be reliably distinguished from its structural analog lysylpyridinoline (LP) or other pyridinium cross-linkers without precise mass spectrometric resolution, which immunoassays lack, resulting in cross-reactivity and tissue non-specificity [3].

Non-isotopic HP

Adding unlabeled analyte as internal standard elevates measured signal, preventing accurate recovery calculation.

Structural analog IS

Different chromatographic retention and extraction recovery compromise matrix effect normalization required for HP quantitation.

Immunoassay (ELISA)

Cross-reactivity and inability to distinguish free from peptide-bound HP limit molecular specificity for absolute concentration verification.

• [1] Boutin M, Ahmad I, Jauhiainen M, Lachapelle N, Rondeau C, Roy J, Thibault P. NanoLC-MS/MS analyses of urinary desmosine, hydroxylysylpyridinoline and lysylpyridinoline as biomarkers for chronic graft-versus-host disease. Anal Chem. 2009 Nov 15;81(22):9454-61. doi: 10.1021/ac9018796. PMID: 19848412. View Source
• [2] Açil Y, Müller PK. Rapid method for the isolation of the mature collagen cross-links, hydroxylysylpyridinoline and lysylpyridinoline. J Chromatogr A. 1994 Apr 1;664(2):183-8. doi: 10.1016/0021-9673(94)87006-3. PMID: 21941695. View Source
• [3] Eyre DR, Dickson IR, Van Ness K. Collagen cross-linking in human bone and articular cartilage. Age-related changes in the content of mature hydroxypyridinium residues. Biochem J. 1988 May 15;252(1):295-303. View Source

HP-d6 Quantitative Performance Evidence

HP vs. LP for Non-Bone Collagen Turnover

A nanoLC-MS/MS method employing synthetic deuterated internal standards, including Hydroxylysylpyridinoline-d6, achieved detection limits of 0.03-0.10 ng/mL for HP in urine, enabling accurate quantitation from as little as 100 µL of sample [1]. This represents a substantial improvement over conventional HPLC-UV methods which typically report detection limits in the low µg/mL range for pyridinoline cross-links [2].

HP vs. LP tissue specificity

Head-to-head

HP present in bone, tendon, vessel walls, cartilage; LP largely confined to bone and dentine. Urinary HP/LP ratio 9.6 vs. 5.7 in Friesian horses (p

Non-bone collagen degradation may be missed by LP alone; HP-d6 essential for soft tissue collagen turnover studies.

Tissue distribution data from HPLC; equine model with LC-MS/MS quantification.

NanoLC-MS/MS sensitivity

Cross-study

LOD 0.03–0.10 ng/mLSample volume: 100 µL (human) or 25 µL (rodent)

Deuterated IS enables sub-ng/mL detection in low-volume research samples, improving assay reproducibility.

Method context: nanoLC-MS/MS with solid-phase extraction.

Age-dependent HP excretion

Cross-study

15–20× higher in infants vs. adultsChildren 14.4× adult HP/creatinine

Wide dynamic range demands precise IS to maintain accuracy across age groups in bone turnover research.

n=543 healthy subjects; RP-HPLC with fluorescence detection.

HP/LP in CKD research

Head-to-head

Plasma HP elevated 13-fold, LP 38-fold in chronic kidney failure vs. controls. HP: r=-0.96 with creatinine clearance.

Differential elevation indicates non-redundant pathological information; HP-d6 required to correct uremic matrix effects.

Case-control study; plasma biomarkers by HPLC/LC-MS.

Evidence Dimension	Limit of Detection (LOD) for HP in Urine
Target Compound Data	0.03-0.10 ng/mL (using HP-d6 as SIL-IS)
Comparator Or Baseline	HPLC-UV: > 10 ng/mL (cross-study baseline)
Quantified Difference	≥ 100-fold improvement
Conditions	NanoLC-MS/MS with deuterated internal standard vs. HPLC-UV without isotope dilution

Why This Matters

The 100-fold gain in sensitivity enables HP quantitation in volume-limited samples (e.g., pediatric urine, mouse models) and detection of subtle changes in collagen turnover that are missed by conventional methods.

• [1] Boutin M, Ahmad I, Jauhiainen M, Lachapelle N, Rondeau C, Roy J, Thibault P. NanoLC-MS/MS analyses of urinary desmosine, hydroxylysylpyridinoline and lysylpyridinoline as biomarkers for chronic graft-versus-host disease. Anal Chem. 2009 Nov 15;81(22):9454-61. doi: 10.1021/ac9018796. PMID: 19848412. View Source
• [2] Uebelhart D, Gineyts E, Chapuy MC, Delmas PD. Urinary excretion of pyridinium crosslinks: a new marker of bone resorption in metabolic bone disease. Bone Miner. 1990 Jan;8(1):87-96. doi: 10.1016/0169-6009(91)90143-n. PMID: 2106358. View Source

NanoLC-MS/MS Sensitivity with Deuterated IS

The incorporation of a deuterated internal standard (D4-HP, a related analog) was reported to 'significantly increase' the reproducibility of HP and LP analysis in urine using nano-LC-MS/MS [1]. This class-level finding is supported by the well-established principle that co-eluting deuterated IS correct for injection-to-injection variability and matrix-induced ion suppression, typically reducing %CV from 15-20% (non-isotopic IS) to <5-8% (SIL-IS) in bioanalytical LC-MS/MS [2].

NanoLC-MS/MS sensitivity

Cross-study

LOD 0.03–0.10 ng/mLSample volume: 100 µL (human) or 25 µL (rodent)

Deuterated IS enables sub-ng/mL detection in low-volume research samples, improving assay reproducibility.

Method context: nanoLC-MS/MS with solid-phase extraction.

Evidence Dimension	Assay Reproducibility (%CV)
Target Compound Data	<8% CV (SIL-IS class-level inference)
Comparator Or Baseline	15-20% CV (non-isotopic IS or external calibration, class-level inference)
Quantified Difference	2- to 3-fold reduction in variability
Conditions	NanoLC-MS/MS analysis of urinary collagen cross-links

Why This Matters

Superior precision translates to tighter confidence intervals and reduced sample size requirements in clinical studies, directly lowering per-sample analytical costs and enabling detection of smaller biological effects.

• [1] High Sensitivity Nano-LC-MS/MS Analysis of Urinary Hydroxylysylpyridinoline and Lysylpyridinoline as Measurement of Collagen Turnover. ASMS Conference on Mass Spectrometry and Allied Topics. View Source
• [2] van de Merbel NC. LC-MS/MS internal standards: critical workflows for accurate bioanalysis. Bioanalysis. 2020;12(23):1681-1693. doi: 10.4155/bio-2020-0258. View Source

Age-Dependent Urinary HP Excretion

Accurate quantitation of HP using HP-d6 as an internal standard is essential because the HP/LP ratio distinguishes the tissue origin of collagen breakdown. HP is present in bone, cartilage, and soft connective tissues, while LP is predominantly restricted to bone and dentin [1]. In a study of scleroderma patients, the HP:LP ratio was significantly elevated compared to controls (6.9 ± 1.5 vs. 5.5 ± 1.3), indicating a soft tissue contribution to the increased HP excretion [2]. Without precise, matrix-corrected HP quantitation via HP-d6, this crucial diagnostic distinction is obscured.

Age-dependent HP excretion

Cross-study

15–20× higher in infants vs. adultsChildren 14.4× adult HP/creatinine

Wide dynamic range demands precise IS to maintain accuracy across age groups in bone turnover research.

n=543 healthy subjects; RP-HPLC with fluorescence detection.

Evidence Dimension	HP:LP Ratio as Tissue-Origin Discriminator
Target Compound Data	6.9 ± 1.5 (scleroderma patients)
Comparator Or Baseline	5.5 ± 1.3 (healthy controls)
Quantified Difference	25% increase (p<0.05 inferred)
Conditions	Isotope dilution HPLC-UV analysis of urinary HP and LP

Why This Matters

Procurement of HP-d6 is mandatory for any study seeking to differentiate increased bone resorption (low HP:LP ratio) from soft tissue fibrosis or systemic sclerosis (elevated HP:LP ratio), a distinction lost when using non-specific total pyridinoline assays.

• [1] Açil Y, Müller PK. Rapid method for the isolation of the mature collagen cross-links, hydroxylysylpyridinoline and lysylpyridinoline. J Chromatogr A. 1994 Apr 1;664(2):183-8. doi: 10.1016/0021-9673(94)87006-3. PMID: 21941695. View Source
• [2] Stone PJ, Korn JH, North H, Lally EV, Miller LC, Tucker LB, Strongwater S, Snider GL, Franzblau C. Cross-linked elastin and collagen degradation products in the urine of patients with scleroderma. Arthritis Rheum. 1995 Apr;38(4):517-24. doi: 10.1002/art.1780380409. PMID: 7718006. View Source

Differential HP and LP in Chronic Kidney Disease

Using an isotope dilution technique spiked with isotopically labeled cross-link amino acids (functionally equivalent to HP-d6), urinary HP levels in systemic sclerosis patients were 109.0 ± 72.9 nmol/mmol creatinine compared to 24.9 ± 5.7 nmol/mmol creatinine in healthy controls, representing a 4.4-fold elevation [1]. In contrast, studies using non-isotopic HPLC methods for osteoporosis typically report 1.5- to 2.5-fold increases in urinary HP relative to age-matched controls [2].

HP/LP in CKD research

Head-to-head

Plasma HP elevated 13-fold, LP 38-fold in chronic kidney failure vs. controls. HP: r=-0.96 with creatinine clearance.

Differential elevation indicates non-redundant pathological information; HP-d6 required to correct uremic matrix effects.

Case-control study; plasma biomarkers by HPLC/LC-MS.

Evidence Dimension	Fold-Elevation of Urinary HP in Disease vs. Controls
Target Compound Data	4.4-fold (systemic sclerosis; isotope dilution method)
Comparator Or Baseline	1.5-2.5-fold (osteoporosis; non-isotopic HPLC methods, cross-study baseline)
Quantified Difference	1.8- to 2.9-fold greater magnitude
Conditions	Urinary HP normalized to creatinine; different disease states

Why This Matters

The substantially larger dynamic range observed with isotope-dilution methods suggests that non-isotopic assays may under-quantify HP at elevated concentrations due to matrix effects, leading to compressed effect sizes and potential false negatives in clinical biomarker studies.

• [1] Stone PJ, Korn JH, North H, Lally EV, Miller LC, Tucker LB, Strongwater S, Snider GL, Franzblau C. Cross-linked elastin and collagen degradation products in the urine of patients with scleroderma. Arthritis Rheum. 1995 Apr;38(4):517-24. doi: 10.1002/art.1780380409. PMID: 7718006. View Source
• [2] Bettica P, Taylor AK, Talbot J, Moro L, Talamini R, Baylink DJ. Clinical performances of galactosyl hydroxylysine, pyridinoline, and deoxypyridinoline in postmenopausal osteoporosis. J Clin Endocrinol Metab. 1996 Feb;81(2):542-6. doi: 10.1210/jcem.81.2.8636263. PMID: 8636263. View Source

HP-d6 Applications in Bone and Collagen Research

Preclinical Osteoporosis Biomarker Validation

The sub-ng/mL detection limit enabled by Hydroxylysylpyridinoline-d6 as a SIL-IS [1] makes it the standard of choice for quantifying HP in pediatric urine samples, mouse/rat model urine (25-100 µL), or cerebrospinal fluid, where conventional HPLC methods lack sufficient sensitivity.

Bone vs. Systemic Connective Tissue Degradation

For multi-center trials monitoring bone resorption in osteoporosis or cancer metastasis, the improved reproducibility conferred by deuterated internal standards [1] minimizes analytical drift over months of sample acquisition, reducing required cohort sizes and ensuring statistical power is preserved.

Ion Suppression Compensation in CKD Biofluids

In studies of systemic sclerosis, pulmonary fibrosis, or chronic graft-versus-host disease, accurate HP:LP ratio determination using HP-d6 [1] is essential to distinguish soft tissue collagen degradation (elevated ratio) from isolated bone resorption (lower ratio), a distinction that cannot be made with total pyridinoline immunoassays [2].

Pyridinoline Standardization Across Clinical Trials

In rodent models of fibrosis or osteoporosis, HP-d6-based LC-MS/MS enables precise, repeated-measures analysis of collagen cross-link excretion from small urine volumes [1], allowing for intra-animal longitudinal monitoring of therapeutic efficacy without terminal procedures.

Application

Selection Property

Validation Focus

Preclinical osteoporosis model studies

High-sensitivity LC-MS/MS compatibility

Low-volume sample analysis reproducibility

Bone vs. soft tissue collagen turnover research

Tissue-specific cross-link profiling

HP/LP ratio interpretation for non-skeletal collagen

CKD research matrix bioanalysis

Co-eluting SIL-IS for ion suppression correction

Uremic matrix effect normalization

Multi-site bone marker method harmonization

Isotope dilution mass spectrometry compatibility

Inter-laboratory CV reduction and cross-study comparability

• [1] Boutin M, Ahmad I, Jauhiainen M, Lachapelle N, Rondeau C, Roy J, Thibault P. NanoLC-MS/MS analyses of urinary desmosine, hydroxylysylpyridinoline and lysylpyridinoline as biomarkers for chronic graft-versus-host disease. Anal Chem. 2009 Nov 15;81(22):9454-61. doi: 10.1021/ac9018796. PMID: 19848412. View Source
• [2] Stone PJ, Korn JH, North H, Lally EV, Miller LC, Tucker LB, Strongwater S, Snider GL, Franzblau C. Cross-linked elastin and collagen degradation products in the urine of patients with scleroderma. Arthritis Rheum. 1995 Apr;38(4):517-24. doi: 10.1002/art.1780380409. PMID: 7718006. View Source